Bismuth nitrate

• IUPAC Name: bismuth;trinitrate
• InChI: InChI=1S/Bi.3NO3/c;3*2-1(3)4/q+3;3*-1
• InChI Key: PPNKDDZCLDMRHS-UHFFFAOYSA-N
• Canonical SMILES: [N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[N+](=O)([O-])[O-].[Bi+3]
• Molecular Formula: BiN3O9
• DSSTOX Substance ID: DTXSID30883121
• Molecular Weight: 395.00 g/mol
• Physical Description: Liquid, Hygroscopic solid; [Merck Index] Colorless crystals with slight nitric acid odor; [MSDSonline]
• CAS No.: 10361-44-1

Description

Bismuth nitrate is a chemical compound composed of bismuth in its +3 oxidation state and nitrate anions. The most common form of this compound is the pentahydrate, which appears as colorless or white crystals. This compound is notable for being the only nitrate salt formed by a group 15 element, highlighting bismuth’s metallic nature . This compound is widely used in the synthesis of other bismuth compounds and has various applications in different fields.

Scientific Research Applications

Bismuth nitrate has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in organic synthesis, such as the nitration of aromatic compounds and selective oxidation of sulfides to sulfoxides.

Biology and Medicine: Bismuth-based compounds, including this compound, are used in the treatment of gastrointestinal disorders, such as ulcers caused by Helicobacter pylori.

Industry: Employed in the manufacture of other bismuth salts used in picture tubes, glazing paints, and as raw materials for antiulcer drugs.

Mechanism of Action

Target of Action

Bismuth nitrate primarily targets the Tet(X) resistance protein . This protein is involved in antibiotic resistance, and this compound’s interaction with it can suppress the evolution of this resistance .

Mode of Action

This compound acts as a Lewis acid catalyst in organic synthesis . It is used for the conversion of thiocarbonyls to their carbonyl compounds, aromatic nitration, protection of carbonyl compounds, Michael reactions, and synthesis of coumarins . Specifically, this compound targets the active center of the Tet(X4) protein, binding to the resistance protein in a noncompetitive manner .

Biochemical Pathways

It is known that this compound can form insoluble complexes with certain compounds, which have been used in gravimetric methods of determining bismuth content .

Pharmacokinetics

The pharmacokinetics of these compounds can be improved via the facile modification of their surfaces with biocompatible polymers and proteins, resulting in enhanced colloidal stability, extended blood circulation, and reduced toxicity .

Result of Action

The primary result of this compound’s action is the suppression of the Tet(X) resistance protein, which can significantly suppress the evolution of high-level tigecycline resistance . This makes this compound a potential tool in combating antibiotic resistance.

Action Environment

The action of this compound can be influenced by environmental factors. For example, it is soluble in nitric acid but readily hydrolyzed to form a range of oxynitrates when the pH increases above 0 . It is also soluble in acetone, acetic acid, and glycerol but practically insoluble in ethanol and ethyl acetate .

Safety and Hazards

Bismuth Nitrate is classified as an oxidizing solid (Category 2). It may intensify fire and is a skin and serious eye irritant (Category 2, 2A). It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

Bismuth Nitrate has numerous biomedical applications due to its safety, cost-effective fabrication processes, large surface area, high stability, and high versatility in terms of shape, size, and porosity. It is anticipated to experience significant growth in several regions, including North America, Asia-Pacific, Europe, the United States of America, and China.

Preparation Methods

Synthetic Routes and Reaction Conditions: Bismuth nitrate can be synthesized by reacting bismuth metal with concentrated nitric acid. The reaction proceeds as follows:

$$\text{Bi} + 4\text{HNO}_3 \rightarrow \text{Bi(NO}_3\text{)}_3 + 2\text{H}_2\text{O} + \text{NO}$$Bi+4HNO3​→Bi(NO3​)3​+2H2​O+NO

This reaction involves the dissolution of bismuth metal in nitric acid, resulting in the formation of this compound, water, and nitrogen monoxide .

Industrial Production Methods: In industrial settings, this compound is produced through the hydrolytic processing of bismuth-containing nitrate solutions. This involves the oxidation of bismuth metal, dissolution of the resulting oxide in nitric acid, and purification from impurity metals through aqueous alkaline hydrolysis. The purified solution is then transformed into basic this compound, which can be further processed into various bismuth compounds .

Chemical Reactions Analysis

Types of Reactions: Bismuth nitrate undergoes several types of chemical reactions, including:

Hydrolysis: When dissolved in water, this compound readily hydrolyzes to form a range of oxynitrates, especially when the pH increases above 0.

Decomposition: Upon heating, this compound decomposes to form nitrogen dioxide (NO_2).

Complex Formation: this compound forms insoluble complexes with compounds such as pyrogallol and cupferron, which are used in gravimetric methods to determine bismuth content.

Common Reagents and Conditions:

Hydrolysis: Typically occurs in aqueous solutions with varying pH levels.

Decomposition: Requires heating to high temperatures.

Complex Formation: Involves reagents like pyrogallol and cupferron under specific conditions.

Major Products:

Hydrolysis: Produces bismuth oxynitrates.

Decomposition: Produces nitrogen dioxide.

Complex Formation: Produces insoluble bismuth complexes.

Comparison with Similar Compounds

Bismuth nitrate is unique among nitrate salts due to its formation by a group 15 element. Similar compounds include:

Bismuth Subnitrate: Used as an antacid and in the treatment of gastrointestinal disorders.

Bismuth Oxide: Used in the preparation of catalysts, optical glasses, and pigments.

Bismuth Oxyhalides: Investigated for their therapeutic properties, including cancer therapy and antimicrobial activity.

Compared to these compounds, this compound is particularly notable for its role in organic synthesis and its ability to form a variety of bismuth-based compounds through hydrolysis and complex formation.

Synthesis routes and methods I

Procedure details

The procedure of Example 1 was repeated except that the bismuth nitrate aqueous solution used in Example 1 was replaced by a bismuth compound precipitate, which had been obtained by adding water and a diluted aqueous ammonia to a bismuth nitrate aqueous solution, to thereby give a catalyst of the same composition.

Synthesis routes and methods II

Procedure details

66.6 g of water and 11.3 g of 61% nitric acid were added to a beaker, followed by mixing, and 24.3 g of bismuth nitrate pentahydrate (manufactured by Sigma Aldrich Corp) was added to the mixture solution, followed by dissolution to obtain an aqueous acidic solution of bismuth nitrate. Separately, a 24% aqueous sodium hydroxide solution was prepared.

Synthesis routes and methods III

Procedure details

There are three forms of bismuth nitrate, two of which are insoluble in water. One way to obtain soluble bismuth nitrate is to roast the bismuth sulfate first at a low temperature (200° C.) to convert it to the oxide, and then subject the oxide to concentrated nitric acid. The molar ratio of acid to bismuth oxide should be greater than or equal to 4:1 in order to avoid producing insoluble bismuth nitrate. Using this method, the bismuth was completely dissolved. Fine crystals of soluble bismuth nitrate were then formed through evaporation of a majority of the liquor, followed by filtration.

Customer Q & A

Q1: How does bismuth nitrate interact with biological systems?

A1: this compound exerts its biological effects primarily through the bismuth ion. Once in the body, this compound dissociates, and the bismuth ion can bind to various biomolecules, including proteins and enzymes. One key target is metallothionein (MT), a protein involved in metal homeostasis and detoxification. This compound induces MT synthesis in various tissues, including the liver, kidneys, and bone marrow [, ]. This induction of MT is thought to be responsible for several of its protective effects against toxicity from heavy metals and radiation.

Q2: How does this compound protect against radiation damage?

A2: this compound pretreatment significantly reduces the lethal effects of gamma-irradiation in mice []. This protective effect is attributed to the induction of metallothionein (MT) in bone marrow cells []. MT acts as a radical scavenger, protecting cells from the damaging effects of radiation-induced free radicals.

Q3: Can this compound mitigate the side effects of anticancer drugs?

A3: Yes, pretreatment with this compound has been shown to protect against the clastogenicity (chromosome breakage) induced by anticancer drugs like cisplatin, adriamycin, cyclophosphamide, and L-phenylalanine mustard []. This protective effect is also linked to the induction of MT in bone marrow cells, which can sequester the drugs and reduce their damaging effects on DNA.

Q4: How does this compound ameliorate cadmium-induced teratogenicity?

A4: this compound pretreatment effectively reduces the teratogenicity of cadmium in mice, particularly preventing exencephaly and skeletal abnormalities []. This protection is attributed to the induction of MT in maternal liver and kidney []. The increased MT levels trap cadmium, preventing it from reaching the developing embryo and causing harm.

Q5: What is the molecular formula and weight of this compound?

A5: this compound commonly exists as the pentahydrate form, with the molecular formula Bi(NO3)3·5H2O. Its molecular weight is 485.07 g/mol.

Q6: What spectroscopic techniques are used to characterize this compound and related compounds?

A6: Various spectroscopic methods, including X-ray diffraction (XRD), Fourier-transform infrared spectroscopy (FTIR), and X-ray photoelectron spectroscopy (XPS) are used to characterize this compound and its derivatives [, , , ]. XRD provides information about the crystal structure, FTIR reveals functional groups present in the molecule, and XPS provides insights into the elemental composition and chemical states of the elements.

Q7: What are some applications of basic this compound in materials science?

A7: Basic this compound finds application in cathodic electrocoating materials []. Its inclusion enhances the properties of the final coating.

Q8: Does this compound exhibit catalytic activity?

A9: Yes, this compound demonstrates catalytic activity in various organic reactions. It catalyzes the autoxidation of olefins [, ]. Additionally, it acts as a Lewis acid catalyst in Michael additions, promoting the formation of carbon-carbon bonds [].

Q9: How does this compound catalyze the autoxidation of olefins?

A10: this compound catalyzes the autoxidation of olefins through an electrophilic interaction with the double bond [, ]. This interaction initiates a radical chain reaction, leading to the formation of hydroperoxides. Importantly, this compound does not decompose hydroperoxides into free radicals, indicating its specific role in the initiation step of the autoxidation process [, ].

Q10: What are some other notable catalytic applications of this compound?

A11: this compound, often in a supported form like silica-bismuth nitrate, catalyzes various organic reactions, including the synthesis of vanillin from curcumin [], nitration of pyrazoles [], and synthesis of bis(indolyl)methanes []. These applications highlight its versatility and importance in organic synthesis.